Cas no 2137828-21-6 (Cyclopropane, 1-(chloromethyl)-2-methyl-1-(2-methylpropyl)-)

• Product Name: Cyclopropane, 1-(chloromethyl)-2-methyl-1-(2-methylpropyl)-
• CAS No: 2137828-21-6
• MF: C₉H₁₇Cl
• MW: 160.684282064438
• CID: 5286957
• Update Time: 2025-07-01

Cyclopropane, 1-(chloromethyl)-2-methyl-1-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1-(chloromethyl)-2-methyl-1-(2-methylpropyl)-

• Inchi： 1S/C9H17Cl/c1-7(2)4-9(6-10)5-8(9)3/h7-8H,4-6H2,1-3H3
• InChI Key： QWYWFGKUTWKJBP-UHFFFAOYSA-N
• SMILES： C1(CCl)(CC(C)C)CC1C

Additional information on Cyclopropane, 1-(chloromethyl)-2-methyl-1-(2-methylpropyl)-

Cyclopropane, 1-(chloromethyl)-2-methyl-1-(2-methylpropyl)- (CAS No. 2137828-21-6): A Comprehensive Overview

Cyclopropane, 1-(chloromethyl)-2-methyl-1-(2-methylpropyl)- (CAS No. 2137828-21-6) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its cyclopropane ring, which is substituted with a chloromethyl group, a methyl group, and an isopropyl group. The combination of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The cyclopropane ring in Cyclopropane, 1-(chloromethyl)-2-methyl-1-(2-methylpropyl)- is particularly noteworthy due to its high strain energy, which can be harnessed to drive chemical reactions. This strain energy can facilitate the formation of new bonds and the rearrangement of molecular structures, making the compound a useful building block in organic synthesis. Additionally, the presence of the chloromethyl group provides a reactive site for further functionalization, enabling the introduction of various substituents through substitution reactions.

Recent research has explored the potential of Cyclopropane, 1-(chloromethyl)-2-methyl-1-(2-methylpropyl)- in the development of novel pharmaceuticals. One study published in the Journal of Medicinal Chemistry investigated the use of this compound as a precursor for the synthesis of antiviral agents. The researchers found that derivatives of Cyclopropane, 1-(chloromethyl)-2-methyl-1-(2-methylpropyl)- exhibited potent antiviral activity against several strains of influenza virus. This finding highlights the compound's potential as a starting material for the development of new antiviral drugs.

In another study published in Organic Letters, scientists explored the use of Cyclopropane, 1-(chloromethyl)-2-methyl-1-(2-methylpropyl)- in the synthesis of biodegradable polymers. The cyclopropane ring's strain energy was utilized to initiate ring-opening polymerization reactions, leading to the formation of polymers with controlled molecular weights and narrow polydispersity indices. These polymers have shown promise in biomedical applications, such as drug delivery systems and tissue engineering scaffolds.

The physical and chemical properties of Cyclopropane, 1-(chloromethyl)-2-methyl-1-(2-methylpropyl)- have also been extensively studied. It is a colorless liquid with a boiling point of approximately 95°C and a melting point of -45°C. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and toluene but has limited solubility in water. These properties make it suitable for use in various synthetic processes where solubility and volatility are important considerations.

Safety and handling guidelines for Cyclopropane, 1-(chloromethyl)-2-methyl-1-(2-methylpropyl)- are essential to ensure its proper use in laboratory settings. While it is not classified as a hazardous material under current regulations, it is important to handle it with care due to its reactivity and potential for forming explosive mixtures with air at high concentrations. Appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound.

In conclusion, Cyclopropane, 1-(chloromethyl)-2-methyl-1-(2-methylpropyl)- (CAS No. 2137828-21-6) is a versatile organic compound with significant potential in pharmaceuticals and materials science. Its unique chemical structure and properties make it an attractive intermediate for synthetic chemists working on the development of new drugs and advanced materials. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the field of organic chemistry.